Cas no 14369-94-9 (ethyl 4-oxoheptanoate)

• Product Name: ethyl 4-oxoheptanoate
• CAS No: 14369-94-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD01320347
• CID: 1317037
• PubChem ID: 12271529
• Update Time: 2025-04-25

ethyl 4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxoheptanoate
• LogP
• 4-Oxoheptanoic acid ethyl ester
• 4-Ketoenanthic acid ethyl ester
• ethyl hexan-3-onecarboxylate
• G42648
• AKOS010910511
• DTXSID90483444
• SCHEMBL1604129
• MFCD01320347
• ethyl4-oxoheptanoate
• 4-oxo-heptanoic acid ethyl ester
• 3-oxo-hexanecarboxylic acid ethyl ester
• 14369-94-9
• UEHFASAMWCNVSV-UHFFFAOYSA-N
• EN300-173891
• Z838956954
• Heptanoic acid, 4-oxo-, ethyl ester

• MDL： MFCD01320347
• Inchi： 1S/C9H16O3/c1-3-5-8(10)6-7-9(11)12-4-2/h3-7H2,1-2H3
• InChI Key： UEHFASAMWCNVSV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(CCC)=O)=O

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on ethyl 4-oxoheptanoate

Comprehensive Guide to Ethyl 4-Oxoheptanoate (CAS No. 14369-94-9): Properties, Applications, and Industry Insights

Ethyl 4-oxoheptanoate (CAS No. 14369-94-9) is a versatile organic compound widely utilized in the fragrance, flavor, and pharmaceutical industries. This ester derivative, characterized by its ketone and ester functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. With the growing demand for sustainable and high-performance ingredients, researchers and manufacturers are increasingly exploring its potential in green chemistry and bio-based product development.

The molecular structure of ethyl 4-oxoheptanoate combines a seven-carbon chain with a 4-oxo (ketone) group and an ethyl ester moiety. This configuration contributes to its solubility in organic solvents and mild fruity odor, making it a popular choice for flavor enhancers and aroma compounds. Recent trends in the food and beverage industry highlight its role in creating natural-tasting artificial flavors, aligning with consumer preferences for clean-label products.

In the pharmaceutical sector, CAS 14369-94-9 serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity allows for modifications to produce derivatives with potential therapeutic benefits. Innovations in drug delivery systems and biodegradable polymers have further expanded its applications, particularly in controlled-release formulations. The compound’s compatibility with enzymatic catalysis also positions it as a candidate for biocatalytic processes, a hot topic in sustainable manufacturing.

From an industrial perspective, the synthesis of ethyl 4-oxoheptanoate often involves esterification and oxidation reactions. Advances in catalytic technologies have improved yield efficiency, reducing energy consumption and waste generation—a critical consideration for carbon footprint reduction. Companies are now leveraging process intensification techniques to scale production while adhering to REACH regulations and green chemistry principles.

The compound’s stability under moderate temperatures and compatibility with polymeric matrices have spurred interest in material science applications. For instance, it is being studied as a plasticizer alternative in eco-friendly packaging, addressing global concerns over microplastic pollution. Additionally, its role in cosmetic formulations—particularly in volatile fragrance carriers—has gained traction due to its low toxicity profile and volatility control properties.

Analytical methods for ethyl 4-oxoheptanoate quantification include gas chromatography (GC) and high-performance liquid chromatography (HPLC), ensuring purity standards for industrial use. Researchers are also exploring spectroscopic techniques like FT-IR and NMR to study its molecular interactions, a subject frequently searched in academic databases. These studies contribute to optimizing its performance in multicomponent reactions, a trending area in organic synthesis.

Market insights reveal that the demand for CAS 14369-94-9 is rising in Asia-Pacific regions, driven by expanding food additive and pharmaceutical sectors. Regulatory frameworks such as FDA GRAS (Generally Recognized As Safe) status enhance its commercial viability. Meanwhile, patent filings related to its derivatives underscore its innovation potential, particularly in nutraceuticals and functional foods—topics frequently queried in SEO trends.

In conclusion, ethyl 4-oxoheptanoate exemplifies the intersection of chemical innovation and industrial applicability. Its multifaceted roles—from flavor chemistry to sustainable materials—reflect broader shifts toward eco-conscious production. As industries prioritize circular economy models, this compound’s adaptability ensures its relevance in future high-value applications.